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A critical aspect of laboratory safety and environmental responsibility is the correct disposal of
chemical waste. This guide provides a comprehensive framework for researchers, scientists,
and drug development professionals to manage and dispose of laboratory chemicals, with a
focus on the principles of safety and regulatory compliance. The following procedures are
based on general hazardous waste management protocols and should be adapted to the
specific chemical being handled, as identified by its Safety Data Sheet (SDS).

Immediate Safety and Identification

Before any disposal procedures can be initiated, the chemical in question must be accurately
identified. "SR94" is not a universally recognized chemical name, and it is imperative to
ascertain the correct chemical identity and obtain the corresponding Safety Data Sheet (SDS).
The SDS is the primary source of information regarding the chemical's properties, hazards, and
specific disposal instructions.

Key Principle: Never handle or dispose of an unknown substance. If the identity of "SR94"
cannot be confirmed, treat it as a hazardous unknown and consult your institution's
Environmental Health and Safety (EH&S) department immediately.
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General Disposal Procedures for Hazardous Chemical
Waste

Once the chemical has been identified and its SDS reviewed, the following step-by-step
process should be followed. This process is designed to ensure the safe handling and disposal
of hazardous materials in a laboratory setting.

Step 1: Waste Determination and Classification

The first step is to determine if the waste is hazardous. A waste is generally considered
hazardous if it exhibits one or more of the following characteristics: ignitability, corrosivity,
reactivity, or toxicity.[1][2] The SDS for the specific chemical will provide this information. In
California, for example, hazardous waste is categorized as either RCRA (federally regulated) or
non-RCRA (state-regulated).[1][3]

Step 2: Container Selection and Management
Proper containment is crucial to prevent leaks and reactions.

» Compatibility: Store chemical waste in containers that are compatible with the material they
hold.[2][4]

» Condition: Containers must be in good condition, with no rust, leaks, or cracks.[4]

o Closure: Keep waste containers securely capped at all times, except when adding waste.[2]
[4][5] Parafilm is not an adequate seal for a waste container.[5]

e Headspace: Leave at least one inch of headspace in liquid waste containers to allow for
expansion.[2]

Step 3: Labeling
Clear and accurate labeling is a legal requirement and essential for safety.

o Hazardous Waste Label: As soon as a chemical is designated as waste, it must be labeled
with the words "Hazardous Waste".[4]
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» Content Identification: The complete chemical name(s) and approximate concentrations must
be clearly written on the label.[4][5] Chemical formulas or abbreviations are not acceptable.

[4]

e Generator Information: Include the name and contact information of the person generating
the waste.[5]

Step 4: Waste Segregation and Storage
Incompatible wastes must be segregated to prevent dangerous reactions.[4]

o Satellite Accumulation Areas (SAA): Hazardous waste must be stored in a designated SAA,
which should be inspected weekly for leaks.[2]

o Storage Guidelines: Store flammable wastes in a flammable storage cabinet. The storage
area should be away from heat, sparks, and high-traffic areas.[5]

e Incompatible Materials: Do not mix different types of waste unless you are certain they are
compatible. For example, acids should not be mixed with bases, and oxidizers should not be
mixed with organic materials.[6]

Step 5: Arranging for Disposal
Laboratory personnel should not dispose of hazardous waste themselves.

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department to schedule a waste pickup.[4]

o Time and Quantity Limits: Be aware of the time and quantity limits for accumulating
hazardous waste. For example, some regulations require that waste be collected within 90
days of the container being filled.[7]

Prohibited Disposal Methods
o Drain Disposal: It is illegal to dispose of hazardous chemicals down the drain.[2][4][8]

o Evaporation: Intentionally evaporating a hazardous chemical waste to avoid proper disposal
is illegal.[2]
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e Regular Trash: Do not dispose of hazardous chemicals in the regular trash.[2][8]

Disposal of Empty Containers

Even empty containers can pose a hazard and must be handled correctly.

o Triple Rinsing: Most empty chemical containers must be triple-rinsed with a suitable solvent.
[4][9] The rinsate must be collected and treated as hazardous waste.[4]

o Defacing Labels: Completely remove or deface the original chemical label before disposing
of the container in the regular trash.[9]

» Acutely Toxic Waste Containers: Containers that held acutely toxic chemicals (e.qg.,
cyanides) require special handling and should not be disposed of in the regular trash even
after rinsing. Contact EH&S for guidance.[5]

Data Presentation

The following table should be completed for each hazardous waste stream using information
from the chemical's Safety Data Sheet (SDS).

Waste Profile Information from SDS

Chemical Name & CAS Number

Physical State

Hazard Classification (e.g., Flammable,

Corrosive, Toxic)

Personal Protective Equipment (PPE) Required

Incompatible Materials

Specific Disposal Instructions

Emergency Procedures

Experimental Protocols
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Protocol for Preparing a Chemical for Waste Pickup

 Identify and Classify: Positively identify the chemical waste and consult its SDS to determine
its hazards.

e Select Container: Obtain a compatible waste container from your institution's approved
stock.

» Label Container: Affix a "Hazardous Waste" label to the container and fill in all required
information.

o Transfer Waste: Wearing appropriate PPE, carefully transfer the waste into the labeled
container. Do not overfill.

e Secure and Store: Securely cap the container and place it in the designated Satellite
Accumulation Area, ensuring it is segregated from incompatible wastes.

¢ Schedule Pickup: Once the container is full or has reached its accumulation time limit,
contact EH&S to schedule a pickup.

Visualizations

Schedule Pickup
with EH&S

Identify Chemical &
Obtain SDS

Click to download full resolution via product page

Caption: Workflow for proper hazardous chemical waste disposal.
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Caption: Decision tree for initial chemical waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dtsc.ca.gov [dtsc.ca.gov]

2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

3. m.youtube.com [m.youtube.com]

4. campussafety.lehigh.edu [campussafety.lehigh.edu]

5. utiasafety.tennessee.edu [utiasafety.tennessee.edu]

6. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b4054192/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-laboratory-chemical-waste
https://www.benchchem.com/product/b4054192?utm_src=pdf-custom-synthesis#bc-rfq
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://m.youtube.com/watch?v=OWYRvmW5_ho
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://utiasafety.tennessee.edu/hazardous-waste-guide/
https://www.fishersci.com/store/msds?partNumber=S549100&productDescription=STRONTIUM+NITRATE+CRT+ACS+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4054192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

7. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]

8. srpmic-nsn.gov [srpmic-nsn.gov]

9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Laboratory
Chemical Waste]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4054192/docs#essential-guide-to-the-proper-
disposal-of-laboratory-chemical-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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